Cas no 829-31-2 ( )

  structure
  structure
Product Name: 
CAS No:829-31-2
MF:C8H5ClN2O2
MW:196.590500593185
CID:988344
PubChem ID:586698
Update Time:2025-04-20

  Chemical and Physical Properties

Names and Identifiers

    • 3-(4-Chlorophenyl)-1,2,3-oxadiazole-3-ium-5-olate
    • 3-(4-chlorophenyl)oxadiazol-3-ium-5-olate
    • 3-(4-Chlorophenyl)sydnone
    • DTXSID50343015
    • Sydnone, 3-(p-chlorophenyl)-
    • SCHEMBL3060982
    • Sydnone, 3-(4-chlorophenyl)-
    • AKOS024374840
    • 829-31-2
    • NSC35759
    • NSC-35759
    • 3-(p-Chlorophenyl)sydnone
    •  
    • Inchi: 1S/C8H5ClN2O2/c9-6-1-3-7(4-2-6)11-5-8(12)13-10-11/h1-5H
    • InChI Key: VUXSBVYENPHXGE-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)[N+]1C=C([O-])ON=1

Computed Properties

  • Exact Mass: 196.0039551g/mol
  • Monoisotopic Mass: 196.0039551g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 174
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 53Ų
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